Cas no 81639-47-6 (9-Azabicyclo[3.3.1]nonane-3-carboxylicacid,3-amino-9-methyl-,endo-(9CI))
81639-47-6 structure
Product Name:9-Azabicyclo[3.3.1]nonane-3-carboxylicacid,3-amino-9-methyl-,endo-(9CI)
CAS No:81639-47-6
MF:C10H18N2O2
MW:198.262122631073
CID:880164
PubChem ID:45089478
Update Time:2025-04-19
9-Azabicyclo[3.3.1]nonane-3-carboxylicacid,3-amino-9-methyl-,endo-(9CI) Chemical and Physical Properties
Names and Identifiers
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- 9-Azabicyclo[3.3.1]nonane-3-carboxylicacid,3-amino-9-methyl-,endo-(9CI)
- 81639-47-6
-
- Inchi: 1S/C10H18N2O2/c1-12-7-3-2-4-8(12)6-10(11,5-7)9(13)14/h7-8H,2-6,11H2,1H3,(H,13,14)
- InChI Key: OTPIIORIDRDEHG-UHFFFAOYSA-N
- SMILES: OC(C1(CC2CCCC(C1)N2C)N)=O
Computed Properties
- Exact Mass: 198.13700
- Monoisotopic Mass: 198.136827821g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 241
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -2
- Topological Polar Surface Area: 66.6Ų
Experimental Properties
- PSA: 66.56000
- LogP: 1.05340
9-Azabicyclo[3.3.1]nonane-3-carboxylicacid,3-amino-9-methyl-,endo-(9CI) Related Literature
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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